Cas no 876903-74-1 (N-(2-chloro-5-morpholin-4-ylsulfonylphenyl)-2-(4-formyl-2-methoxyphenoxy)acetamide)

• Product Name: N-(2-chloro-5-morpholin-4-ylsulfonylphenyl)-2-(4-formyl-2-methoxyphenoxy)acetamide
• CAS No: 876903-74-1
• MF: C₂₀H₂₁ClN₂O₇S
• MW: 468.907943487167
• CID: 5455113
• PubChem ID: 16277356
• Update Time: 2025-05-24

N-(2-chloro-5-morpholin-4-ylsulfonylphenyl)-2-(4-formyl-2-methoxyphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• 876903-74-1
• EN300-1187328
• AKOS030683001
• AB00742687-01
• N-(2-chloro-5-morpholin-4-ylsulfonylphenyl)-2-(4-formyl-2-methoxyphenoxy)acetamide
• Z19660738
• N-[2-CHLORO-5-(MORPHOLINE-4-SULFONYL)PHENYL]-2-(4-FORMYL-2-METHOXYPHENOXY)ACETAMIDE

• Inchi： 1S/C20H21ClN2O7S/c1-28-19-10-14(12-24)2-5-18(19)30-13-20(25)22-17-11-15(3-4-16(17)21)31(26,27)23-6-8-29-9-7-23/h2-5,10-12H,6-9,13H2,1H3,(H,22,25)
• InChI Key： IDXZUBQSZWSXIA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1NC(COC1C=CC(C=O)=CC=1OC)=O)S(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 468.0757999g/mol
• Monoisotopic Mass: 468.0757999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 120Ų

Additional information on N-(2-chloro-5-morpholin-4-ylsulfonylphenyl)-2-(4-formyl-2-methoxyphenoxy)acetamide

Introduction to N-(2-chloro-5-Morpholin-4-ylsulfonylphenyl)-2-(4-formyl-2-methoxyphenoxy)acetamide and Its Significance in Modern Chemical Biology

N-(2-chloro-5-Morpholin-4-ylsulfonylphenyl)-2-(4-formyl-2-methoxyphenoxy)acetamide, with the CAS number 876903-74-1, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of specific functional groups, such as the chloro substituent and the Morpholin-4-ylsulfonyl moiety, contributes to its unique chemical properties and reactivity, making it a valuable candidate for further exploration.

The study of such compounds is increasingly relevant in the context of contemporary medical research, where innovative strategies are being sought to address complex diseases. The formyl and methoxy groups in the molecule's structure not only influence its physicochemical properties but also open up possibilities for diverse chemical modifications. These modifications are crucial for tailoring the compound's biological activity, ensuring it interacts effectively with target enzymes or receptors.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with diseases. N-(2-chloro-5-Morpholin-4-ylsulfonylphenyl)-2-(4-formyl-2-methoxyphenoxy)acetamide fits into this broader landscape as a potential lead compound. Its structural features suggest that it may possess inhibitory properties against various therapeutic targets, making it a promising candidate for further investigation.

The synthesis of this compound involves a series of well-defined chemical transformations, each critical for achieving the desired molecular architecture. The incorporation of the Morpholin-4-ylsulfonyl group, in particular, is a key step that imparts specific electronic and steric properties to the molecule. These properties are essential for its interaction with biological targets and contribute to its overall pharmacological profile.

One of the most compelling aspects of N-(2-chloro-5-Morpholin-4-ylsulfonylphenyl)-2-(4-formyl-2-methoxyphenoxy)acetamide is its potential as a scaffold for drug discovery. By leveraging its structural flexibility, researchers can explore various derivatives that may enhance its efficacy or reduce side effects. This approach aligns with the growing trend in medicinal chemistry towards rational drug design, where computational modeling and high-throughput screening play pivotal roles.

The compound's relevance is further underscored by recent advancements in understanding the molecular mechanisms underlying various diseases. For instance, studies have highlighted the importance of modulating certain enzyme activities through small molecule inhibitors. N-(2-chloro-5-Morpholin-4-ylsulfonylphenyl)-2-(4-formyl-2-methoxyphenoxy)acetamide, with its unique structural features, could potentially serve as an inhibitor for such enzymes.

In addition to its therapeutic potential, this compound also offers insights into the development of new synthetic methodologies. The challenges associated with its synthesis provide opportunities for innovation in synthetic chemistry, contributing to the broader field of organic chemistry. Such advancements are not only academically rewarding but also have practical implications for industrial applications.

The use of computational tools has become indispensable in modern drug discovery pipelines. Molecular modeling techniques allow researchers to predict how N-(2-chloro-5-Morpholin-4-ylsulfonylphenyl)-2-(4-formyl-2-methoxyphenoxy)acetamide will interact with biological targets at the atomic level. These predictions guide experimental design and help optimize the compound's pharmacological properties.

Ethical considerations are also paramount in this field. Ensuring that research is conducted responsibly and with consideration for environmental impact is essential. The development of sustainable synthetic routes for compounds like N-(2-chloro-5-Morpholin-4-ylsulfonylphenyl)-2-(4-formyl-2-methoxyphenoxy)acetamide is an example of how science can contribute to societal well-being while minimizing ecological footprints.

The future prospects for this compound are promising, given its unique structural features and potential applications. As research continues to uncover new therapeutic targets and develop innovative methodologies, N-(2-chloro-5-Morpholin-4-ylsulfonylphenyl)-2-(4-formyl-2-methoxyphenoxy)acetamide is poised to play a significant role in advancing medical science.